![molecular formula C8H6ClNS B8474513 4-Chloro-6-methylthieno[3,2-c]pyridine](/img/structure/B8474513.png)
4-Chloro-6-methylthieno[3,2-c]pyridine
Cat. No. B8474513
M. Wt: 183.66 g/mol
InChI Key: ZFYRXBJJOCLJRA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[cH:3][c:4]2[c:5]([c:6](=[O:8])[nH:7]1)[cH:9][cH:10][s:11]2.[P:12]([Cl:13])([Cl:14])([Cl:15])=[O:16]>>[CH3:1][c:2]1[cH:3][c:4]2[c:5]([c:6]([Cl:14])[n:7]1)[cH:9][cH:10][s:11]2
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc2sccc2c(=O)[nH]1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=P(Cl)(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc2sccc2c(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
